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Compound of Interest

Compound Name: Cyclo(D-Trp-Tyr)

Cat. No.: B3030005

This guide provides essential safety and logistical information for the proper disposal of
Cyclo(D-Trp-Tyr), a cyclic dipeptide used by researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Pre-Disposal Safety Precautions

Before beginning the disposal process, it is imperative to take the following safety measures:

o Consult the Safety Data Sheet (SDS): Always refer to the SDS provided by your chemical
supplier for the most comprehensive safety and disposal information specific to Cyclo(D-
Trp-Tyr).

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
lab coat, and chemical-resistant gloves, when handling Cyclo(D-Trp-Tyr).

o Ventilation: If there is a risk of generating dust or aerosols, conduct all handling and
preparation for disposal within a certified chemical fume hood to minimize the risk of
inhalation.[1]

Quantitative Data Summary

The following table summarizes the known quantitative data for Cyclo(D-Trp-Tyr). This
information is essential for a preliminary risk assessment but should be supplemented with
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institution-specific guidance.

Property Value CAS Number
Molecular Formula C20H19N303 852955-00-1
Molecular Weight 349.39 g/mol
Appearance Solid (form may vary)
) Typically 290% for research
Purity
grades
-20°C, protected from light and
Storage

moisture

Step-by-Step Disposal Protocol

The disposal of Cyclo(D-Trp-Tyr) must be carried out in compliance with all local, state, and

federal regulations. The following is a general procedural guide.

Step 1: Waste Identification and Classification

o Treat all Cyclo(D-Trp-Tyr) waste as chemical waste.

e This includes the pure compound, contaminated labware (e.g., vials, spatulas), and any

solutions containing the peptide.

Step 2: Waste Segregation and Collection

o Solid Waste: Place solid Cyclo(D-Trp-Tyr) waste, including contaminated items, into a

clearly labeled, sealed, and chemically compatible container.

 Liquid Waste: Collect solutions containing Cyclo(D-Trp-Tyr) in a separate, leak-proof

container that is appropriately labeled.

e Labeling: The waste container label should clearly state "Hazardous Waste," "Cyclo(D-Trp-

Tyr)," and include the approximate quantity of the waste.
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» Avoid Mixing: Do not mix Cyclo(D-Trp-Tyr) waste with other waste streams unless
compatibility has been verified. Incompatible chemicals can react dangerously.[2]

Step 3: Storage

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

e Ensure the storage area is away from incompatible materials.
Step 4: Final Disposal

o Contact your Environmental Health & Safety (EHS) Office: Your institution's EHS department
is the primary resource for guidance on chemical waste disposal.[2] They will provide specific
instructions and arrange for the pickup and disposal of the waste by a licensed hazardous
waste contractor.

o Professional Disposal: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[1]

e Prohibited Disposal Methods:

o Do Not Dispose Down the Drain or in Regular Trash: Never dispose of Cyclo(D-Trp-Tyr)
or its containers in the regular trash or wash it down the sink.[2] This can lead to
environmental contamination and may be a violation of regulations.[2]

o Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

Experimental Workflow for Disposal
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Caption: Workflow for the safe disposal of Cyclo(D-Trp-Tyr).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b3030005?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/cyclo-ser-tyr.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Cyclo_Phe_Trp.pdf
https://www.benchchem.com/product/b3030005#cyclo-d-trp-tyr-proper-disposal-procedures
https://www.benchchem.com/product/b3030005#cyclo-d-trp-tyr-proper-disposal-procedures
https://www.benchchem.com/product/b3030005#cyclo-d-trp-tyr-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3030005?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

